Cas no 177726-45-3 ((R)-1-(4-Methoxyphenyl)-1-butanamine)

• Product Name: (R)-1-(4-Methoxyphenyl)-1-butanamine
• CAS No: 177726-45-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 4760718
• Update Time: 2023-08-16

(R)-1-(4-Methoxyphenyl)-1-butanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-Methoxyphenyl)-1-butanamine
• (R)-1-(4-Methoxyphenyl)butan-1-amine

• Inchi： 1S/C11H17NO/c1-3-4-11(12)9-5-7-10(13-2)8-6-9/h5-8,11H,3-4,12H2,1-2H3/t11-/m1/s1
• InChI Key： YFIJHKACBGRMFQ-LLVKDONJSA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@@H](CCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• XLogP3: 2
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles